Cas no 179894-05-4 (1-acetylazetidin-3-one)

1-Acetylazetidin-3-one is a versatile heterocyclic compound featuring a four-membered azetidinone ring with an acetyl substituent. This structure imparts significant reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive molecules. The strained ring system enhances its utility in cycloaddition and ring-opening reactions, enabling the construction of complex scaffolds. Its acetyl group provides a handle for further functionalization, facilitating derivatization under mild conditions. The compound’s high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. Its utility in medicinal chemistry is underscored by its role in synthesizing β-lactam analogs and other nitrogen-containing heterocycles.

1-acetylazetidin-3-one structure

Product Name:1-acetylazetidin-3-one

CAS No:179894-05-4

MF:C₅H₇NO₂

MW:113.114581346512

MDL:MFCD17012868

CID:1011419

PubChem ID:10606713

Update Time:2025-05-27

1-acetylazetidin-3-one Chemical and Physical Properties

Names and Identifiers

- 1-acetylazetidin-3-one
- PS-15657
- 179894-05-4
- PB41364
- DA-09072
- CS-0380562
- SY321284
- EN300-1600345
- MFCD17012868
- SCHEMBL6840184
- D96529
- DTXSID50442315
- MDL： MFCD17012868
- Inchi： 1S/C5H7NO2/c1-4(7)6-2-5(8)3-6/h2-3H2,1H3
- InChI Key： XFHQLSZVGKALQW-UHFFFAOYSA-N
- SMILES： O=C1CN(C(C)=O)C1

Computed Properties

Exact Mass: 113.047678466g/mol
Monoisotopic Mass: 113.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 133
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 37.4Å²

1-acetylazetidin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM743945-5g	1-acetylazetidin-3-one	179894-05-4	95%+	5g	$98	2023-02-02
Chemenu	CM743945-10g	1-acetylazetidin-3-one	179894-05-4	95%+	10g	$162	2023-02-02
Chemenu	CM743945-25g	1-acetylazetidin-3-one	179894-05-4	95%+	25g	$325	2023-02-02
Chemenu	CM743945-50g	1-acetylazetidin-3-one	179894-05-4	95%+	50g	$523	2023-02-02
Chemenu	CM743945-100g	1-acetylazetidin-3-one	179894-05-4	95%+	100g	$815	2023-02-02
eNovation Chemicals LLC	Y1006215-5G	1-acetylazetidin-3-one	179894-05-4	97%	5g	$120	2024-05-23
eNovation Chemicals LLC	Y1006215-10G	1-acetylazetidin-3-one	179894-05-4	97%	10g	$175	2024-05-23
eNovation Chemicals LLC	Y1006215-25G	1-acetylazetidin-3-one	179894-05-4	97%	25g	$335	2024-05-23
Advanced ChemBlocks	P47097-5G	1-acetylazetidin-3-one	179894-05-4	97%	5G	$105	2023-09-15
Advanced ChemBlocks	P47097-25G	1-acetylazetidin-3-one	179894-05-4	97%	25G	$350	2023-09-15